tert-butyl(4-(1-methyl-1H-pyrazol-4-yl)-2-{[3-(propylsulfonyl)phenyl]ethynyl}phenoxy)acetate

• Molecular Formula: C27H30N2O5S
• Molecular Weight: 494.6 g/mol
• IUPAC Name: tert-butyl 2-[4-(1-methylpyrazol-4-yl)-2-[2-(3-propylsulfonylphenyl)ethynyl]phenoxy]acetate
• InChI: InChI=1S/C27H30N2O5S/c1-6-14-35(31,32)24-9-7-8-20(15-24)10-11-22-16-21(23-17-28-29(5)18-23)12-13-25(22)33-19-26(30)34-27(2,3)4/h7-9,12-13,15-18H,6,14,19H2,1-5H3
• InChI Key: GMOQDDXPKMCYPA-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=CC=CC(=C1)C#CC2=C(C=CC(=C2)C3=CN(N=C3)C)OCC(=O)OC(C)(C)C

Description

Tert-butyl(4-(1-methyl-1H-pyrazol-4-yl)-2-{[3-(propylsulfonyl)phenyl]ethynyl}phenoxy)acetate is a useful research compound. Its molecular formula is C27H30N2O5S and its molecular weight is 494.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 192, starting from tert-butyl(4-bromo-2-{[3-(propylsulfonyl)phenyl]ethynyl}phenoxy)acetate (Intermediate 191) and 1-methyl-1H-pyrazole-4-boronic acid, pinacol ester, the title compound was obtained as a yellow sticky solid in 79% yield after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.